Cas no 922105-45-1 (N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide
• CAS No: 922105-45-1
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 848961
• Update Time: 2025-06-14

N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-
• N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-2-carboxamide
• N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C16H16N4O2S/c21-13(15-17-11-8-4-5-9-12(11)23-15)18-16-20-19-14(22-16)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,18,20,21)
• InChI Key： QBBAAGPPRSDKMB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NC1=NN=C(C2CCCCC2)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• Topological Polar Surface Area: 109

Additional information on N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide

Recent Advances in the Study of N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide (CAS: 922105-45-1)

N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide (CAS: 922105-45-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxadiazole and benzothiazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

The synthesis of N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have enabled the production of this compound with improved efficiency and scalability. Researchers have employed techniques such as microwave-assisted synthesis and green chemistry approaches to minimize environmental impact and reduce reaction times. These innovations are critical for the large-scale production required for preclinical and clinical studies.

In terms of biological activity, N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide has demonstrated potent inhibitory effects against a range of molecular targets. Notably, it has shown high affinity for enzymes involved in inflammatory and oncogenic pathways. Recent in vitro and in vivo studies have highlighted its ability to suppress the activity of key signaling molecules, such as NF-κB and STAT3, which are implicated in chronic inflammation and cancer progression. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anticancer agents.

Structural-activity relationship (SAR) studies have further elucidated the importance of the cyclohexyl and benzothiazole groups in the compound's biological activity. Modifications to these moieties have been explored to enhance potency, selectivity, and pharmacokinetic properties. For instance, the introduction of electron-withdrawing or electron-donating substituents on the benzothiazole ring has been shown to influence the compound's binding affinity and metabolic stability. These insights are invaluable for the design of next-generation derivatives with improved therapeutic profiles.

Recent preclinical evaluations have provided compelling evidence of the compound's therapeutic potential. In animal models of rheumatoid arthritis and colorectal cancer, N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide exhibited significant efficacy in reducing disease severity and tumor growth. These effects were accompanied by favorable safety profiles, with minimal toxicity observed at therapeutic doses. These results underscore the compound's viability for further development and clinical translation.

Despite these promising findings, challenges remain in the optimization and development of N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide. Issues such as solubility, bioavailability, and off-target effects need to be addressed to ensure its success in clinical trials. Ongoing research is focused on formulation strategies, including the use of nanocarriers and prodrug approaches, to overcome these limitations. Collaborative efforts between academia and industry are essential to accelerate the translation of this compound from bench to bedside.

In conclusion, N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide represents a promising candidate for the treatment of inflammatory diseases and cancer. Recent advances in its synthesis, biological evaluation, and structural optimization have laid a solid foundation for its further development. Continued research and innovation will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its clinical application.